Cas no 953421-72-2 (4-bromo-7-chloroIsoquinoline)
4-bromo-7-chloroIsoquinoline structure
Product Name:4-bromo-7-chloroIsoquinoline
CAS No:953421-72-2
MF:C9H5BrClN
MW:242.499700307846
MDL:MFCD21604719
CID:2107017
PubChem ID:56973329
Update Time:2025-04-21
4-bromo-7-chloroIsoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-7-chloroIsoquinoline
- 4-Bromo-7-chloro-isoquinoline
- AKOS024157604
- MFCD21604719
- DTXSID00719903
- DA-00241
- 953421-72-2
- ZQABKYUYLHWNCU-UHFFFAOYSA-N
- K10019
- CS-0227230
- SB40213
- EN300-139943
- Z1416189864
- SY157431
- AS-49606
- SCHEMBL4064559
- DTXCID20670648
- DNB42172
- 867-003-4
-
- MDL: MFCD21604719
- Inchi: 1S/C9H5BrClN/c10-9-5-12-4-6-3-7(11)1-2-8(6)9/h1-5H
- InChI Key: ZQABKYUYLHWNCU-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC2C=C(C=CC=21)Cl
Computed Properties
- Exact Mass: 240.92939g/mol
- Monoisotopic Mass: 240.92939g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 12.9Ų
4-bromo-7-chloroIsoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-1g |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 1g |
8463.46CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-5g |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 5g |
31377.57CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-500mg |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 500mg |
4655.75CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-250mg |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 250mg |
2756.14CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-100mg |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 100mg |
1797.85CNY | 2021-07-19 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 80R0390-50mg |
4-Bromo-7-chloro-isoquinoline |
953421-72-2 | 97% | 50mg |
1322.95CNY | 2021-07-19 | |
| Chemenu | CM229440-1g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 97% | 1g |
$473 | 2021-08-04 | |
| Chemenu | CM229440-5g |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 97% | 5g |
$1420 | 2021-08-04 | |
| TRC | B594160-2.5mg |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 2.5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B594160-5mg |
4-Bromo-7-chloroisoquinoline |
953421-72-2 | 5mg |
$ 95.00 | 2022-06-07 |
4-bromo-7-chloroIsoquinoline Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:953421-72-2)4-bromo-7-chloroIsoquinoline
Order Number:A928215
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:54
Price ($):212.0/337.0/873.0
Email:sales@amadischem.com
4-bromo-7-chloroIsoquinoline Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:953421-72-2)4-bromo-7-chloroIsoquinoline
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):212.0/337.0/873.0